Cas no 393514-05-1 (BENZENAMINE, 4-(2,2,2-TRIFLUORO-1-METHYLETHYL)-)

• Product Name: BENZENAMINE, 4-(2,2,2-TRIFLUORO-1-METHYLETHYL)-
• CAS No: 393514-05-1
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 3360523
• PubChem ID: 22727634
• Update Time: 2025-04-21

BENZENAMINE, 4-(2,2,2-TRIFLUORO-1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-(2,2,2-TRIFLUORO-1-METHYLETHYL)-
• 4-(1,1,1-trifluoropropan-2-yl)aniline
• BFLSPJXSBUCWFL-UHFFFAOYSA-N
• 393514-05-1
• AKOS023094066
• SCHEMBL2678110

• Inchi： 1S/C9H10F3N/c1-6(9(10,11)12)7-2-4-8(13)5-3-7/h2-6H,13H2,1H3
• InChI Key： BFLSPJXSBUCWFL-UHFFFAOYSA-N
• SMILES： FC(C(C)C1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 189.07653381Da
• Monoisotopic Mass: 189.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų